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Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for
methyl propionate, a common reagent and intermediate in research and development
settings. Adherence to these guidelines is critical to ensure a safe laboratory environment and
to mitigate the risks associated with the chemical's flammability and potential health hazards.

Hazard Identification and Classification

Methyl propionate is classified as a highly flammable liquid and vapor.[1][2][3][4] It can cause
serious eye damage and may be harmful if inhaled or swallowed.[1] The vapor is heavier than
air and can travel to an ignition source, causing a flashback.[5][6] Vapors may also form
explosive mixtures with air.[6][7]

Quantitative Safety Data

The following table summarizes the key quantitative safety data for methyl propionate,
compiled from various safety data sheets.
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Property Value References

6°C (42.8°F) - 6.1°C (43.0°F)

Flash Point [1][8]

Closed Cup
o 465°C (869°F) - 468.89°C

Auto-ignition Temperature [1]8]
(876°F)

Lower Explosive Limit (LEL) 2.4% - 2.5% [718]

Upper Explosive Limit (UEL) 13% [718]

Vapor Density (Air = 1) 3.03 [7]

UN Number 1248 [11[3]

Hazard Class 3 (Flammable Liquid) [11[3]

Packing Group I [1][3]

Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and personal protective equipment are paramount when handling
methyl propionate to minimize exposure and prevent accidents.

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

[31[°]
» Use explosion-proof electrical, ventilating, and lighting equipment.[1][5][10]

¢ All equipment used when handling the product must be grounded and bonded to prevent
static discharge.[1][5][7]

o An eyewash station and safety shower should be readily accessible in the immediate work
area.[5]

Personal Protective Equipment:
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][11]
e Skin Protection:

o Wear solvent-resistant gloves.[5][6] The specific glove material should be chosen based
on the breakthrough time and permeation rate for methyl propionate.

o Wear a lab coat or other protective clothing to prevent skin contact.[5][10] Flame-retardant
and antistatic protective clothing is recommended.[3][4]

» Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
organic vapor cartridge is necessary.[2][5]

Detailed Handling and Storage Protocols
Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other
sources of ignition.[1][5][12]

o Keep containers tightly closed when not in use.[1][3][13]
» Store separately from oxidizing agents, acids, and bases.[2][12][14]

Dispensing and Use:

Before dispensing, ensure all ignition sources are eliminated from the area.[7]

Ground and bond the receiving and dispensing containers to prevent static electricity
buildup.[1][5]

Use only non-sparking tools.[1][5][6]

Perform all transfers and manipulations within a chemical fume hood.[3]

Avoid inhaling vapors and direct contact with skin and eyes.[2][4][11][14]
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Disposal:

Methyl propionate and its container must be disposed of as hazardous waste.[1]

Do not dispose of it in the sewer system.[2][3][4]

Collect waste in a properly labeled, sealed container.

Consult with your institution's environmental health and safety department for specific
disposal procedures.[5]

Emergency Procedures

Spill Response:

o Evacuate all non-essential personnel from the spill area.[5]
» Eliminate all sources of ignition.[1][5][7]

» Ventilate the area.[5]

o For small spills, absorb the material with an inert absorbent such as sand, earth, or
vermiculite.[1][5]

o For large spills, dike the area to prevent spreading.[1]

o Collect the absorbed material using non-sparking tools and place it in a sealed container for
disposal.[7]

First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2][4]

o Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area with
soap and plenty of water.[2][5]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting.[4][11] If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water.[6] Seek immediate medical
attention.[2]

Fire Fighting:

e Use dry chemical, carbon dioxide, alcohol-resistant foam, or water spray to extinguish the
fire.[4][5][6] Water may be ineffective.[5]

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[4]
o Use water spray to keep fire-exposed containers cool and prevent them from exploding.[5]

Visual Safety Guides

The following diagrams illustrate key safety workflows and potential hazards associated with
methyl propionate.
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Preparation

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood On)

Remove Ignition Sources

Ground and Bond Containers

Hangling

Dispense Chemical
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Cleanup & Disp v)sal Storage
Collect Waste in Store in a Cool, Dry,
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Routes of Exposure Potential Health Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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